Cas no 36809-75-3 (Tin(IV) tert-Butoxide)

• Product Name: Tin(IV) tert-Butoxide
• CAS No: 36809-75-3
• MF: C₄H₁₂OSn
• MW: 194.847480773926
• MDL: MFCD00156551
• CID: 303841
• PubChem ID: 24872879
• Update Time: 2025-11-06

Tin(IV) tert-Butoxide Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 2-methyl-,tin(4+) salt (9CI)
• 2-methylpropan-2-olate,tin(4+)
• TIN IV T-BUTOXIDE
• Tin(IV) t-Butoxide
• 2-methyl-propan-2-ol,tin tetra-tert-butylate
• 2-Methyl-propan-2-ol,Zinn-tetra-tert-butylat
• TIN(IV) TERT-BUTOXIDE
• Zinn-tetra-(t-butoxid)
• T-BUTYLSTANNATE
• TIN(IV)T-BUTOXIDE
• TETRA-T-BUTOXYTIN
• Tin-TerT-buThoxide
• Tin-tert-butoxide
• TIN(IV) TERT-BUTOXIDE, 99.99+%
• Tin(IV) – t-butoxide 99,9%
• Tin(IV) tert-Butoxide

• MDL： MFCD00156551
• Inchi： 1S/C4H10O.Sn.2H/c1-4(2,3)5;;;/h5H,1-3H3;;;
• InChI Key： JYSHQVWYMXCMDZ-UHFFFAOYSA-N
• SMILES： C(O)(C)(C)C.[SnH2]

Computed Properties

• Exact Mass: 412.16400

Experimental Properties

• Color/Form: solid
• Density: 1,06 g/cm3
• Melting Point: 40-44 °C (lit.)
• Boiling Point: 65°C 0,3mm
• Flash Point: 65°C/0.3mm
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents.
• PSA: 92.24000
• LogP: 4.48080
• Solubility: Soluble water
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tin(IV) tert-Butoxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312-H315-H319-H331-H335
• Warning Statement： P261-P280-P305+P351+P338-P311
• Hazardous Material transportation number：UN 3146 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：No
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on Tin(IV) tert-Butoxide

Recent Advances in the Application of Tin(IV) tert-Butoxide (CAS: 36809-75-3) in Chemical and Biomedical Research

Tin(IV) tert-Butoxide (CAS: 36809-75-3) is an organotin compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, material science, and biomedical research. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthesis, properties, and emerging applications in drug development and nanotechnology.

Recent studies have highlighted the role of Tin(IV) tert-Butoxide as a catalyst in organic transformations, particularly in the synthesis of complex molecules with potential pharmaceutical applications. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in facilitating the formation of carbon-carbon bonds under mild conditions, which is critical for the development of novel therapeutics. The compound's unique Lewis acidity and stability under various reaction conditions make it a valuable tool for synthetic chemists.

In the realm of material science, Tin(IV) tert-Butoxide has been employed as a precursor for the fabrication of tin oxide (SnO₂) nanostructures. These nanostructures exhibit promising properties for use in biosensors and drug delivery systems. A recent publication in Advanced Materials showcased the use of Tin(IV) tert-Butoxide-derived SnO₂ nanoparticles for the detection of biomarkers associated with neurodegenerative diseases, underscoring its potential in diagnostic applications.

Furthermore, biomedical researchers have explored the compound's utility in the development of antimicrobial agents. A 2024 study in ACS Infectious Diseases reported that derivatives of Tin(IV) tert-Butoxide exhibited potent activity against multidrug-resistant bacterial strains, suggesting its potential as a scaffold for designing new antibiotics. The study also highlighted the compound's low cytotoxicity to mammalian cells, a crucial factor for its translational potential.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Tin(IV) tert-Butoxide-based materials. Researchers are actively investigating greener synthetic routes and improved purification techniques to enhance the compound's accessibility for industrial applications. Additionally, ongoing studies are focused on elucidating the mechanistic details of its biological activity to facilitate rational drug design.

In conclusion, Tin(IV) tert-Butoxide (CAS: 36809-75-3) continues to be a compound of significant interest in both chemical and biomedical research. Its multifaceted applications, from catalysis to nanotechnology and antimicrobial therapy, highlight its potential to address critical challenges in these fields. Future research efforts should prioritize the development of sustainable synthesis methods and the exploration of its biological mechanisms to fully unlock its therapeutic and technological potential.